Cas no 951887-32-4 (Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate)
Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 8-(2-CHLORO-4,5-DIFLUOROPHENYL)-8-OXOOCTANOATE
- 7708f
- Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate
-
- Inchi: 1S/C16H19ClF2O3/c1-2-22-16(21)8-6-4-3-5-7-15(20)11-9-13(18)14(19)10-12(11)17/h9-10H,2-8H2,1H3
- InChI Key: RNQHLAWKWYNVEG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C(CCCCCCC(=O)OCC)=O)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 365
- Topological Polar Surface Area: 43.4
Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208129-1g |
Ethyl 8-(2-Chloro-4,5-difluorophenyl)-8-oxooctanoate |
951887-32-4 | 97% | 1g |
£352.00 | 2022-03-01 | |
| Fluorochem | 208129-2g |
Ethyl 8-(2-Chloro-4,5-difluorophenyl)-8-oxooctanoate |
951887-32-4 | 97% | 2g |
£613.00 | 2022-03-01 | |
| Fluorochem | 208129-5g |
Ethyl 8-(2-Chloro-4,5-difluorophenyl)-8-oxooctanoate |
951887-32-4 | 97% | 5g |
£1447.00 | 2022-03-01 | |
| TRC | E103065-250mg |
Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate |
951887-32-4 | 250mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E103065-500mg |
Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate |
951887-32-4 | 500mg |
$ 605.00 | 2022-06-05 | ||
| Key Organics Ltd | MS-21141-1G |
Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate |
951887-32-4 | >95% | 1g |
£388.00 | 2025-02-09 | |
| Key Organics Ltd | MS-21141-5G |
Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate |
951887-32-4 | >95% | 5g |
£1415.00 | 2025-02-09 |
Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate
Recent Advances in the Study of Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate (CAS: 951887-32-4)
Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate (CAS: 951887-32-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.
The synthesis of Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate involves multi-step organic reactions, with recent advancements focusing on optimizing yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to enhance the efficiency of its production. These improvements are critical for scaling up synthesis to meet the demands of preclinical and clinical studies. Additionally, the compound's structural features, including the chloro- and difluorophenyl groups, have been explored for their role in modulating biological activity.
Pharmacological investigations have revealed that Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate exhibits notable activity against specific enzymatic targets, particularly those involved in inflammatory and metabolic pathways. In vitro studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), suggesting potential applications in treating inflammatory diseases. Furthermore, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been characterized to assess its suitability as a drug candidate.
Recent in vivo studies have provided insights into the compound's efficacy and safety profile. Animal models of inflammation and metabolic disorders have shown promising results, with Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate demonstrating significant reduction in disease markers. These findings underscore its potential as a therapeutic agent, though further studies are needed to evaluate long-term effects and toxicity. Collaborative efforts between academic and industrial researchers are underway to advance this compound through the drug development pipeline.
In conclusion, Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate (CAS: 951887-32-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural properties and promising pharmacological activities make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for novel therapeutic strategies addressing unmet medical needs. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological profile, and exploring its potential in combination therapies.
951887-32-4 (Ethyl 8-(2-chloro-4,5-difluorophenyl)-8-oxooctanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)